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Compound of Interest

Compound Name: Tos-PEG3

Cat. No.: B1679199 Get Quote

Essential safety protocols and personal protective equipment (PPE) are paramount when

working with Tos-PEG3, a PEG-based PROTAC linker. This guide provides immediate,

procedural information for researchers, scientists, and drug development professionals to

ensure safe handling, storage, and disposal.

Tos-PEG3, while a valuable tool in Proteolysis Targeting Chimera (PROTAC) synthesis, is

classified with acute oral toxicity and poses a significant hazard to aquatic life. Adherence to

the following guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Chemical and Hazard Identification
Proper identification and understanding of the substance's hazards are the first steps in safe

handling.
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Identifier Value

Product Name Tos-PEG3

Synonyms

PEG3-Tos, OH-PEG3-Tos, Hydroxy-PEG3-Tos,

2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 4-

methylbenzenesulfonate, Triethylene glycol p-

toluenesulfonate[1]

CAS Number 77544-68-4[2]

Molecular Formula C11H16O5S[2][3]

Molecular Weight 260.3 g/mol [2][3]

GHS Hazard Classification
Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[3]

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life[3]

Chronic Aquatic Toxicity (Category 1)
H410: Very toxic to aquatic life with long lasting

effects[3]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling Tos-PEG3 to prevent exposure

through skin contact, inhalation, or ingestion.
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Body Part Required PPE
Specification & Best

Practices

Hands Double Gloving

Use two pairs of powder-free

nitrile or neoprene

chemotherapy gloves.[4] The

outer glove should be removed

immediately upon

contamination. Change gloves

regularly, at least every 30-60

minutes.[5]

Body Disposable Gown

Wear a disposable, back-

closing gown made of

polyethylene-coated

polypropylene or a similar

laminate material resistant to

chemical permeation.[4] Cuffs

should be tight-fitting.[6]

Eyes/Face Goggles & Face Shield

Chemical splash goggles are

mandatory. A face shield worn

over goggles is required when

there is a risk of splashing.[6]

[7]

Respiratory Respirator (As Needed)

Use a respirator if

administrative and engineering

controls (e.g., fume hood) are

insufficient to control exposure

to dust or aerosols.[7][8]

Head/Feet Head & Shoe Covers

Disposable head, hair, and

shoe covers are required to

prevent contamination.[4]

Shoe covers must not be worn

outside the designated

handling area.[5]
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Safe Handling and Disposal Workflow
The following diagram outlines the procedural workflow for safely managing Tos-PEG3 from

receipt to disposal.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Assemble PPE
(Gown, Double Gloves, Goggles, Face Shield)

2. Prepare Engineering Controls
(Certified Chemical Fume Hood)

3. Weighing & Reconstitution
(Handle solid/solution inside hood)

4. Experimental Use
(Maintain all controls and PPE)

5. Decontaminate Surfaces
(Use appropriate cleaning agent)

6. Doff & Dispose PPE
(Remove outer gloves first)

7. Waste Disposal
(Collect spillage. Dispose in approved hazardous waste container)

8. Personal Hygiene
(Wash skin thoroughly after handling)[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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